Cas no 2228868-53-7 (2-(2-fluoro-6-nitrophenyl)-2-oxoacetic acid)

• Product Name: 2-(2-fluoro-6-nitrophenyl)-2-oxoacetic acid
• CAS No: 2228868-53-7
• MF: C₈H₄FNO₅
• MW: 213.119465827942
• CID: 6061110
• PubChem ID: 165828507
• Update Time: 2025-07-23

2-(2-fluoro-6-nitrophenyl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoro-6-nitrophenyl)-2-oxoacetic acid
• 2228868-53-7
• EN300-1819480

• Inchi： 1S/C8H4FNO5/c9-4-2-1-3-5(10(14)15)6(4)7(11)8(12)13/h1-3H,(H,12,13)
• InChI Key： ORPXYEAMHOTSEY-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C(C(=O)O)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 213.00735039g/mol
• Monoisotopic Mass: 213.00735039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 100Ų

Additional information on 2-(2-fluoro-6-nitrophenyl)-2-oxoacetic acid

Introduction to 2-(2-fluoro-6-nitrophenyl)-2-oxoacetic acid (CAS No. 2228868-53-7)

2-(2-fluoro-6-nitrophenyl)-2-oxoacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228868-53-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a fluorinated nitrophenyl moiety linked to an acetoacetate core, exhibits unique structural and functional properties that make it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of 2-(2-fluoro-6-nitrophenyl)-2-oxoacetic acid consists of a benzene ring substituted with a fluorine atom at the 2-position and a nitro group at the 6-position, coupled with a β-keto ester functionality. This arrangement imparts distinct electronic and steric characteristics, which are critical for its reactivity and potential applications in medicinal chemistry. The presence of both electron-withdrawing (nitro) and electron-donating (fluorine) groups on the aromatic ring enhances its utility as a synthetic building block, facilitating diverse chemical transformations.

In recent years, 2-(2-fluoro-6-nitrophenyl)-2-oxoacetic acid has been explored as a key intermediate in the synthesis of bioactive molecules. Its acetoacetate moiety serves as a versatile platform for further functionalization, enabling the construction of more complex scaffolds. Researchers have leveraged this compound to develop inhibitors targeting various biological pathways, including those implicated in inflammation, cancer, and metabolic disorders. The fluorine atom, in particular, has been recognized for its ability to modulate pharmacokinetic properties such as bioavailability and metabolic stability, making it a desirable feature in drug design.

One of the most compelling aspects of 2-(2-fluoro-6-nitrophenyl)-2-oxoacetic acid is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play pivotal roles in cell signaling cascades, and their dysregulation is often associated with diseases such as cancer. By incorporating this compound into drug candidates, scientists aim to develop selective inhibitors that can modulate kinase activity without affecting other cellular processes. Preliminary studies have demonstrated promising results in vitro, where derivatives of 2-(2-fluoro-6-nitrophenyl)-2-oxoacetic acid have shown potent inhibition against specific kinases while maintaining good selectivity.

The nitro group present in the molecule also contributes to its reactivity and potential therapeutic applications. Nitroaromatic compounds have long been studied for their pharmacological properties, and modifications at this position can significantly influence the biological activity of derived molecules. For instance, reduction of the nitro group to an amine can yield new derivatives with altered binding affinities and pharmacological profiles. This flexibility makes 2-(2-fluoro-6-nitrophenyl)-2-oxoacetic acid a valuable scaffold for structure-based drug design.

Advances in synthetic methodologies have further enhanced the accessibility of 2-(2-fluoro-6-nitrophenyl)-2-oxoacetic acid, enabling its large-scale production for research and commercial purposes. Modern synthetic routes often employ transition-metal-catalyzed reactions and flow chemistry techniques to improve efficiency and yield. These innovations have not only reduced costs but also allowed for greater customization of the compound's structure, opening up new avenues for drug discovery.

The growing interest in fluorinated compounds has also spurred research into the mechanistic aspects of 2-(2-fluoro-6-nitrophenyl)-2-oxoacetic acid derivatives. Understanding how fluorine influences reaction outcomes is crucial for optimizing synthetic strategies and designing more effective drugs. Computational studies have been instrumental in predicting how fluorine substitution affects electronic distributions and steric interactions within molecules, providing insights that guide experimental efforts.

In conclusion, 2228868-53-7 continues to be a subject of intense investigation due to its versatile structural features and potential therapeutic applications. As research progresses, new derivatives and applications are likely to emerge, further solidifying its importance in pharmaceutical chemistry. The combination of its unique chemical properties with advancements in synthetic biology ensures that this compound will remain at the forefront of drug discovery efforts for years to come.